Cas no 2228438-69-3 (3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228438-69-3
• MF: C₉H₁₀Cl₂F₂N₂
• MW: 255.091907024384
• CID: 5952814
• PubChem ID: 165632582
• Update Time: 2025-05-25

3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1961315
• 2228438-69-3

• Inchi： 1S/C9H10Cl2F2N2/c1-9(14,8(12)13)3-5-2-7(11)15-4-6(5)10/h2,4,8H,3,14H2,1H3
• InChI Key： DGWCXRFBDZRWHM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1CC(C)(C(F)F)N)Cl

Computed Properties

• Exact Mass: 254.0189100g/mol
• Monoisotopic Mass: 254.0189100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine

Recent Advances in the Study of 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS: 2228438-69-3)

The compound 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS: 2228438-69-3) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and dichloropyridinyl moieties, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential.

One of the key areas of interest is the compound's mechanism of action. Preliminary research suggests that 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine exhibits selective binding affinity to certain enzymatic targets, particularly those involved in inflammatory and neurodegenerative pathways. This specificity makes it a valuable tool for probing biological systems and developing targeted therapies. Computational modeling and in vitro assays have been employed to further understand its interaction with these targets.

In terms of synthetic chemistry, recent advancements have optimized the production of this compound, improving yield and purity. Novel catalytic methods and greener synthetic routes have been explored to enhance scalability and reduce environmental impact. These developments are critical for facilitating its transition from laboratory research to potential clinical applications.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, further in vivo studies are required to confirm these findings and assess potential toxicity.

The therapeutic potential of 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine is being explored in various disease models. Notably, its anti-inflammatory and neuroprotective effects have shown promise in preclinical studies. Researchers are particularly interested in its application for treating conditions such as multiple sclerosis and Alzheimer's disease, where modulation of specific enzymatic activity could provide therapeutic benefits.

Despite these promising findings, challenges remain. The compound's precise molecular targets and long-term safety profile need further elucidation. Additionally, the development of formulations that enhance its delivery to target tissues is an ongoing area of research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in these areas.

In conclusion, 3-(2,5-dichloropyridin-4-yl)-1,1-difluoro-2-methylpropan-2-amine represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its unique chemical structure and promising biological activity underscore its potential as a therapeutic agent. Continued research will be essential to fully unlock its capabilities and translate these findings into clinical applications.